2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-ethyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4OS/c1-2-18-13(9-8-11-6-4-3-5-7-11)16-17-14(18)20-10-12(15)19/h3-7H,2,8-10H2,1H3,(H2,15,19)
• InChI Key: JEXLBXPLAXEZFF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)CCC2=CC=CC=C2
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol
• Solubility: >43.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action for 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects
Studies have shown that 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has anti-inflammatory and analgesic effects. It has also been shown to have antifungal and antibacterial properties. In addition, this compound has been found to have low toxicity levels.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its low toxicity levels. This makes it a safer alternative to other compounds that may be more toxic. However, one limitation is that the mechanism of action for this compound is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for the study of 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to further investigate its potential use as an antifungal and antibacterial agent. Another direction is to study its potential use as a pesticide in agriculture. Additionally, more research is needed to fully understand the mechanism of action for this compound. This can help to identify new potential applications for this compound in various fields.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves a multi-step process that includes the reaction of 4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride. This process results in the formation of a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in various fields. In the field of medicine, this compound has been investigated for its anti-inflammatory and analgesic effects. It has also been studied for its potential use as an antifungal and antibacterial agent. In the field of agriculture, 2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been investigated for its potential use as a pesticide.